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Compound of Interest

Compound Name: 3,5-Dimethylpyrazin-2-ol

Cat. No.: B1670924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence, biosynthesis,

and biological significance of 3,5-Dimethylpyrazin-2-ol (DPO). DPO is an emerging molecule

of interest due to its role in microbial communication and its potential presence in various

biological systems. This document summarizes key quantitative data, details relevant

experimental protocols, and illustrates associated signaling pathways.

Natural Occurrence of 3,5-Dimethylpyrazin-2-ol
3,5-Dimethylpyrazin-2-ol (DPO) is a heterocyclic organic compound that has been identified

as a key signaling molecule in microbial systems. While research into its widespread natural

distribution is ongoing, its presence has been confirmed in specific contexts.

Pyrazines as a class of compounds are commonly found in nature, often contributing to the

aroma and flavor of various foods.[1][2] They are typically formed during the Maillard reaction in

heated foods such as roasted meat, coffee, and bread.[2] Additionally, pyrazines can be of

microbial origin, produced during fermentation processes.[1]

The known natural occurrences of 3,5-Dimethylpyrazin-2-ol are summarized in the table

below.
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Natural Source
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em

Method of
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Reference

Microorganism Vibrio cholerae
Engineered

Biosensor

Detected,

concentration-

dependent

signaling

[3][4]

Mammalian

Tissues

Rodent and

Human Samples

Engineered

Biosensor
Detected [4]

Heated Foods

(related

pyrazines)

Roasted Coffee
SIDA-UHPLC–

MS/MS

2,3,5-

trimethylpyrazine

: 1-6.7 mg/kg

Fermented

Foods (related

pyrazines)

General

Fermented

Products

Not specified Present [1]

Biosynthesis of Pyrazines
The biosynthesis of pyrazines often involves amino acids and sugars as precursors. While the

specific pathway for 3,5-Dimethylpyrazin-2-ol in Vibrio cholerae is a subject of ongoing

investigation, studies on related pyrazines in other microorganisms, such as Bacillus subtilis,

provide insights into potential mechanisms.[3] For example, the biosynthesis of 2-ethyl-3,5-

dimethylpyrazine in B. subtilis has been shown to originate from L-threonine and D-glucose.[5]

[6] Similarly, the biosynthesis of 2,5-dimethylpyrazine is initiated from L-threonine.[7] These

pathways typically involve a series of enzymatic and non-enzymatic reactions, including

condensation and oxidation steps. Investigations suggest that under certain stress conditions,

such as antibiotic stress, bacteria may produce a range of 3,5-disubstituted pyrazin-2-ones,

including DPO.[3]

Signaling Pathway of 3,5-Dimethylpyrazin-2-ol in
Vibrio cholerae
In Vibrio cholerae, 3,5-Dimethylpyrazin-2-ol functions as a quorum-sensing autoinducer.[3]

Quorum sensing is a system of stimulus and response correlated to population density, which
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allows bacteria to coordinate their gene expression. DPO plays a crucial role in regulating

virulence and biofilm formation.[3][4] The signaling cascade is initiated by the binding of DPO to

the transcription factor VqmA.[3] This complex then modulates the expression of genes

involved in these pathogenic processes.

Quorum-Sensing Pathway of 3,5-Dimethylpyrazin-2-ol in Vibrio cholerae
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Caption: Quorum-sensing pathway of 3,5-Dimethylpyrazin-2-ol in Vibrio cholerae.

Experimental Protocols
The study of 3,5-Dimethylpyrazin-2-ol involves a range of analytical techniques for its

detection, quantification, and characterization.

Extraction and Quantification using SIDA-UHPLC–
MS/MS
This method is suitable for the quantitative analysis of pyrazines in complex biological matrices

like urine.

Sample Preparation: Fortify the sample with a known amount of a stable isotope-labeled

internal standard of the analyte.

Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the pyrazines from the

matrix.

Chromatographic Separation: Inject the extract into an ultra-high-performance liquid

chromatography (UHPLC) system equipped with a suitable column (e.g., C18) to separate

the analytes.
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Mass Spectrometric Detection: Use a tandem mass spectrometer (MS/MS) operating in

multiple reaction monitoring (MRM) mode for sensitive and selective detection and

quantification.

Identification using GC/MS
Gas chromatography coupled with mass spectrometry is a powerful tool for identifying volatile

and semi-volatile compounds like pyrazines.

Extraction: Extract the volatile compounds from the sample using methods like headspace

solid-phase microextraction (SPME) or solvent extraction.

Gas Chromatography: Separate the components of the extract on a GC column with a

specific temperature program.

Mass Spectrometry: As the compounds elute from the GC column, they are ionized and

fragmented in the mass spectrometer. The resulting mass spectrum provides a molecular

fingerprint that can be compared to a library for identification.[8]

Detection using an Engineered Biosensor
A whole-cell biosensor has been developed for the specific and sensitive detection of DPO.[3]

[4]

Biosensor Construction: The biosensor consists of an engineered microbial strain that

incorporates the VqmA regulatory protein from Vibrio cholerae and a reporter system, such

as bioluminescence (luciferase).[4]

Assay: The sample containing DPO is introduced to the biosensor cells.

Detection: The binding of DPO to VqmA triggers the expression of the reporter gene, leading

to a measurable signal (e.g., light output) that is proportional to the DPO concentration.[3][4]
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Experimental Workflow for 3,5-Dimethylpyrazin-2-ol Analysis
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Caption: A generalized experimental workflow for the analysis of 3,5-Dimethylpyrazin-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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